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Compound of Interest

Compound Name: Met-Leu-Phe acetate salt
Cat. No.: B12059192
Get Quote
\ J

Executive Summary & Compound Profile

Compound Identity: In the context of chemotaxis and immunology, "Met-Leu-Phe" almost
universally refers to N-Formyl-Met-Leu-Phe (fMLP).[1][2][3] The "acetate salt" designation
indicates the counterion present from the purification process.

o Chemical Name: N-Formyl-L-methionyl-L-leucyl-L-phenylalanine acetate salt

o Key Vulnerabilities: Methionine oxidation (sulfoxide formation), hydrophobic aggregation, and
hygroscopic hydrolysis.

« Critical Handling Rule: Never attempt to dissolve the solid directly in agueous buffers
(PBS/Media) for stock solutions.

Storage & Handling (The "Before" Phase)

The acetate salt form is hygroscopic, meaning it actively pulls moisture from the air. Moisture
facilitates hydrolysis and aggregation.

Protocol: Arrival and Long-Term Storage
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Parameter Specification Scientific Rationale

Slows kinetic degradation
Temperature -20°C (or -80°C) .
rates.

Acetate salts absorb water,
Atmosphere Desiccated leading to "sticky" peptide

cakes and hydrolysis.

Prevents photo-oxidation of
Light Dark the Methionine thioether

group.

Hydrophobic peptides

(Phe/Leu rich) can adsorb to
Container Glass (preferred) polypropylene (plastic)

surfaces, altering effective

concentration.

Step-by-Step Handling:

» Equilibration: Upon removing the vial from the freezer, allow it to warm to room temperature
for 30—60 minutes inside a desiccator before opening the cap.

o Why? Opening a cold vial in humid air causes immediate condensation on the peptide,
initiating hydrolysis.

 Aliquot Strategy: Avoid repeated freeze-thaw cycles. If you buy bulk (e.g., 25 mg), weigh out
working amounts immediately into single-use aliquots.

e Inert Gas: If available, overlay the remaining solid with Argon or Nitrogen gas before re-
sealing.[4]

Solubilization & Reconstitution (The "Action"
Phase)

The #1 cause of experimental failure with fMLP is improper solubilization. The peptide is highly
hydrophobic due to the Leucine and Phenylalanine residues.
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The "Organic-First" Workflow

Do not add water/PBS directly to the powder. It will form a gelatinous clump that is difficult to
recover.

Lyophilized Powder
(Met-Leu-Phe Acetate)

Dissolve Completely

Step 1: Organic Solvent

(DMSO or DMF)

High Concentratiori‘-‘

Critical Checkpoint

Master Stock Solution
(10 mM - 100 mM)
Store at -20°C

until fully dissolved

I
I
|
i
Do NOT add water |
I
in DMSO. |

I

Dilute >1:1000

Step 2: Serial Dilution
(Intermediate concentrations)

Final Assay Conc.

Working Solution

(Agqueous Buffer/Media)
< 0.1% DMSO final

Click to download full resolution via product page

Figure 1: Correct reconstitution workflow preventing aggregation.

Solvent Compatibility Table
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Solvent Solubility Limit Notes

Recommended. Biologically

DMSO ~30 mg/mL )

compatible at <0.1%.

Good alternative if DMSO
DMF ~25 mg/mL ) )

interferes with assay.

Poor. Not recommended for
Ethanol <2 mg/mL )

high-conc stocks.

Forbidden for stocks. Use only
PBS / Water < 0.1 mg/mL

for final dilution.

Protocol for 10 mM Stock Solution:

e Calculate mass required (MW of fMLP Acetate = 437.55 g/mol + Acetate weight). Check
specific lot MW.

e Add anhydrous DMSO to the vial.
» Vortex vigorously until solution is crystal clear.

 Aliquot into small volumes (e.g., 10-50 pL) in amber glass vials or high-quality
polypropylene.

o Store aliquots at -20°C. Shelf life: 6 months.

Degradation Mechanisms (Why it fails)

Understanding the chemistry prevents errors. fMLP loses potency primarily through Methionine
Oxidation.

Biological Impact

) ___Attacks Sulfur Active fMLP Oxidation (Met residue) fMLP-Sulfoxide 10-100x Loss of Potency
Oxygen / Peroxides (Thioether -S-) > ) (Shift in EC50)
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Figure 2: The Methionine Oxidation pathway. The oxidized form binds FPR1 with significantly
lower affinity.

Troubleshooting & FAQ
Troubleshooting Guide

Symptom Probable Cause Corrective Action

Spin down (centrifuge). If pellet
Added aqueous buffer too fast
exists, re-dissolve in fresh

Visible Precipitate or stock concentration too )
high DMSO. Ensure stock is <50
igh.
J mM before aqueous dilution.
Replace stock. Ensure storage
] ] o o o was air-tight. Use Argon
Loss of Biological Activity Methionine Oxidation.[2][5]

overlay next time. Avoid

freeze-thaw cycles.[6]

Ensure final DMSO
concentration in the well is <

High Background / Cell Death DMSO Toxicity. 0.1%. Run a "Vehicle Only"
control (DMSO without
peptide).

Use siliconized tubes or glass

for low-concentration dilutions
Inconsistent EC50 Adsorption to plastic.[4] (< 1 pM). Hydrophobic

peptides stick to standard

pipette tips/tubes.

Frequently Asked Questions

Q: Can | use "Met-Leu-Phe" (unformylated) instead of "N-Formyl-Met-Leu-Phe"? A: Generally,
No. The formyl group is critical for high-affinity binding to the Formyl Peptide Receptor (FPR).
Unformylated Met-Leu-Phe is roughly 1000-fold less potent. Ensure you ordered the correct
CAS (fMLP is CAS 59880-97-6).[2]
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Q: My stock solution froze in the -20°C freezer. Is it ruined? A: No. Pure DMSO freezes at
19°C. It is normal for the stock to be solid in the freezer. Thaw completely at room temperature
and vortex before use to ensure homogeneity.

Q: Why is the acetate salt "hygroscopic"? A: Acetate counterions have a high affinity for water
molecules. If the powder clumps or looks "gummy" upon opening, it has likely absorbed
moisture, which makes weighing inaccurate and accelerates hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. N-Formylmethionine-leucyl-phenylalanine - Wikipedia [en.wikipedia.org]

4. peptide.com [peptide.com]

5. Methionine Oxidation Changes the Mechanism of AP Peptide Binding to the DMPC Bilayer
- PubMed [pubmed.ncbi.nim.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://cdn.caymanchem.com/cdn/insert/21495.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fproduct%2F21495%2Fn-formyl-met-leu-phe
https://www.sigmaaldrich.com/TW/zh/product/sigma/47729
https://www.researchgate.net/profile/Houda-Kawas/post/Where-can-I-dissolve-Met-Leu-and-in-what-concentration-in-order-to-perform-MIC/attachment/59d63d7c79197b807799a48f/AS%3A419926767620100%401477129751557/download/f3506pis.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/47729
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Fsigma%2Ff3506
https://pubmed.ncbi.nlm.nih.gov/6259258/
https://pubmed.ncbi.nlm.nih.gov/6259258/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F6259258%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bachem.com%2Fknowledge-center%2Ftechnical-notes%2Fhandling-and-storage-of-peptides%2F
https://www.benchchem.com/product/b12059192?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/N-Formyl-Met-Leu-Phe.html
https://www.researchgate.net/profile/Houda-Kawas/post/Where-can-I-dissolve-Met-Leu-and-in-what-concentration-in-order-to-perform-MIC/attachment/59d63d7c79197b807799a48f/AS%3A419926767620100%401477129751557/download/f3506pis.pdf
https://en.wikipedia.org/wiki/N-Formylmethionine-leucyl-phenylalanine
https://www.peptide.com/faqs/handling-and-storage-of-peptides/
https://pubmed.ncbi.nlm.nih.gov/30976055/
https://pubmed.ncbi.nlm.nih.gov/30976055/
https://www.medchemexpress.com/Peptides/peptide-solubility-and-storage-guidelines.htm
https://cdn.caymanchem.com/cdn/insert/21495.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 8.299.0% (TLC), BioXtra | Sigma-Aldrich [sigmaaldrich.com]

e 9. Oxidation of n-formyl methionyl chemotactic peptide by human neutrophils - PubMed
[pubmed.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Technical Guide: Met-Leu-Phe (fMLP) Acetate Salt
Stability & Storage]. BenchChem, [2026]. [Online PDF]. Available at:
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acetate-salt-stability-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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